molecular formula C13H13NO4 B8806199 Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate CAS No. 152593-20-9

Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate

Cat. No.: B8806199
CAS No.: 152593-20-9
M. Wt: 247.25 g/mol
InChI Key: CFOVRWSOOZYHNB-UHFFFAOYSA-N
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Description

Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

152593-20-9

Molecular Formula

C13H13NO4

Molecular Weight

247.25 g/mol

IUPAC Name

methyl 2-formyl-5-methoxy-1-methylindole-3-carboxylate

InChI

InChI=1S/C13H13NO4/c1-14-10-5-4-8(17-2)6-9(10)12(11(14)7-15)13(16)18-3/h4-7H,1-3H3

InChI Key

CFOVRWSOOZYHNB-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)OC)C(=C1C=O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

24.7 g (100 mmol) of 5-methoxy-3-methoxycarbonyl-2-methoxymethyl -1-methylindole obtained in Example 2 or 4 was dissolved in 494 ml of methylene chloride and 27.4 ml of water, followed by the addition of 25.0 g (110 mmol) of DDQ and subsequent 8 hours of stirring at 30° C. The reaction mixture was filtered and the thus collected insoluble materials were washed with 120 ml of methylene chloride. The filtrate and the washings were combined and applied to a column packed with 123.5 g of alumina. The eluate was combined with another eluate obtained by further elution of the alumina column with 2,260 ml of methylene chloride, and the thus combined eluates were concentrated under reduced pressure. The thus obtained residue was recrystallized from 111 ml of ethyl acetate, and the precipitated crystals were collected by filtration and dried under reduced pressure to obtain 11.8 g of the title compound with a yield of 80.1%. The compound thus obtained showed the same properties as those of the compound obtained in Example 5 in terms of NMR, IR and TLC data.
Quantity
24.7 g
Type
reactant
Reaction Step One
Quantity
494 mL
Type
solvent
Reaction Step One
Name
Quantity
25 g
Type
reactant
Reaction Step Two
Name
Quantity
27.4 mL
Type
solvent
Reaction Step Two
Yield
80.1%

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